Cas no 15198-09-1 (Benzoyl chloride, 2-hydroxy-5-methoxy-)

• Product Name: Benzoyl chloride, 2-hydroxy-5-methoxy-
• CAS No: 15198-09-1
• MF: C₈H₇ClO₃
• MW: 186.592381715775
• CID: 1328964
• PubChem ID: 11194769
• Update Time: 2025-04-24

Benzoyl chloride, 2-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzoyl chloride, 2-hydroxy-5-methoxy-
• 2-Hydroxy-5-methoxybenzoyl chloride
• AKOS010902933
• SCHEMBL4954916
• MUVDOKVGVSGBBG-UHFFFAOYSA-N
• 15198-09-1

• Inchi： 1S/C8H7ClO3/c1-12-5-2-3-7(10)6(4-5)8(9)11/h2-4,10H,1H3
• InChI Key： MUVDOKVGVSGBBG-UHFFFAOYSA-N
• SMILES： ClC(C1C(=CC=C(C=1)OC)O)=O

Computed Properties

• Exact Mass: 186.0083718g/mol
• Monoisotopic Mass: 186.0083718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 46.5Ų

Additional information on Benzoyl chloride, 2-hydroxy-5-methoxy-

Benzoyl Chloride, 2-Hydroxy-5-Methoxy-

Benzoyl chloride, 2-hydroxy-5-methoxy-, also known by its CAS number 15198-09-1, is a significant compound in the field of organic chemistry. This compound is a derivative of benzene, featuring a hydroxyl group at the 2-position and a methoxy group at the 5-position. The presence of these substituents imparts unique chemical properties, making it a valuable intermediate in various synthetic processes.

The structure of benzoyl chloride, 2-hydroxy-5-methoxy-, is characterized by its aromatic ring with substituents that influence its reactivity and solubility. The hydroxyl group at the 2-position introduces hydrogen bonding capabilities, while the methoxy group at the 5-position contributes to electron-donating effects through resonance. These features make the compound suitable for applications in pharmaceuticals, agrochemicals, and specialty chemicals.

Recent studies have highlighted the potential of benzoyl chloride, 2-hydroxy-5-methoxy-, in the synthesis of bioactive molecules. Researchers have explored its role as a precursor in the construction of complex heterocyclic frameworks, which are essential in drug discovery. For instance, a study published in Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel anti-inflammatory agents with improved pharmacokinetic profiles.

In addition to its role as an intermediate, benzoyl chloride, 2-hydroxy-5-methoxy-, has been investigated for its ability to participate in enantioselective reactions. This property is particularly valuable in asymmetric synthesis, where the compound can serve as a chiral building block. A research team from the University of California reported successful applications of this compound in synthesizing enantiopure β-lactam antibiotics, showcasing its versatility in medicinal chemistry.

The synthesis of benzoyl chloride, 2-hydroxy-5-methoxy-, typically involves multi-step processes that require precise control over reaction conditions. One common approach involves Friedel-Crafts acylation followed by functionalization to introduce the hydroxyl and methoxy groups. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an industrial perspective, benzoyl chloride, 2-hydroxy-5-methoxy-, is widely used in the production of fragrances and flavorants due to its ability to modulate sensory properties. Its application in these industries underscores its importance beyond traditional chemical synthesis.

In conclusion, benzoyl chloride, 2-hydroxy-5-methoxy-, CAS No. 15198-09-1, remains a pivotal compound with diverse applications across multiple disciplines. Its unique chemical properties and recent advancements in its synthesis and application continue to position it as a key player in modern organic chemistry.